Cas no 1485357-84-3 (2-Butanone, 1-[(2-methoxyphenyl)thio]-3-methyl-)

• Product Name: 2-Butanone, 1-[(2-methoxyphenyl)thio]-3-methyl-
• CAS No: 1485357-84-3
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5160884
• Update Time: 2025-10-28

2-Butanone, 1-[(2-methoxyphenyl)thio]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-[(2-methoxyphenyl)thio]-3-methyl-
• 1-((2-Methoxyphenyl)thio)-3-methylbutan-2-one

• Inchi： 1S/C12H16O2S/c1-9(2)10(13)8-15-12-7-5-4-6-11(12)14-3/h4-7,9H,8H2,1-3H3
• InChI Key： KTYFCBRDMHIPFZ-UHFFFAOYSA-N
• SMILES： C(SC1=CC=CC=C1OC)C(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Butanone, 1-[(2-methoxyphenyl)thio]-3-methyl-

1-[(2-Methoxyphenyl)thio]-3-methyl-2-butanone (CAS No: 1485357-84-3)

1-[(2-Methoxyphenyl)thio]-3-methyl-2-butanone, also known by its CAS number 1485357-84-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thioether group attached to a methoxyphenyl ring and a keto group within a branched alkane framework. The combination of these functional groups imparts the compound with distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of 1-[(2-Methoxyphenyl)thio]-3-methyl-2-butanone typically involves multi-step organic reactions, often utilizing sulfur-based reagents to introduce the thioether functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, aligning with the growing demand for sustainable chemical manufacturing.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry, where it serves as an intermediate in the synthesis of bioactive molecules. Its ability to act as a building block for more complex structures has been leveraged in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents.

In addition to its role in drug development, 1-[(2-Methoxyphenyl)thio]-3-methyl-2-butanone has found utility in agricultural chemistry, particularly as an intermediate in the synthesis of pesticides and herbicides. Its ability to modulate enzyme activity makes it a valuable component in designing compounds that can target specific pests or weeds without adversely affecting non-target organisms. Recent research has focused on improving the bioavailability and environmental degradation profiles of such compounds to minimize ecological impact.

The compound's structural versatility also extends to its use in materials science, where it has been employed as a precursor for advanced polymers and coatings. Its thioether group contributes to enhanced thermal stability and mechanical properties, making it suitable for high-performance materials used in aerospace and automotive industries. Emerging studies are exploring its potential as a component in self-healing polymers, which could revolutionize material durability and sustainability.

From an analytical standpoint, the characterization of 1-[(2-Methoxyphenyl)thio]-3-methyl-2-butanone has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, ensuring consistent quality across different production batches. Additionally, computational chemistry tools have been utilized to predict the compound's reactivity and stability under various conditions, aiding in process optimization.

Recent breakthroughs in green chemistry have also influenced the handling and disposal of this compound. Researchers are increasingly focusing on developing eco-friendly solvents and catalysts for its synthesis, reducing reliance on hazardous chemicals traditionally used in organic reactions. Furthermore, efforts are underway to design recycling strategies for byproducts generated during its production, contributing to a circular economy approach within the chemical industry.

In conclusion, 1-[(2-Methoxyphenyl)thio]-3-methyl-2-butanone (CAS No: 1485357-84-3) stands as a prime example of how organic compounds with unique functional groups can drive innovation across multiple disciplines. Its diverse applications span pharmaceuticals, agriculture, materials science, and beyond, underscoring its importance as a key intermediate in modern chemical synthesis.